N-(dianilinomethylene)-N'-(phenylsulfonyl)benzenecarboximidamide

• IUPAC Name: N'-(benzenesulfonyl)-N-(dianilinomethylidene)benzenecarboximidamide
• InChI: InChI=1S/C26H22N4O2S/c31-33(32,24-19-11-4-12-20-24)30-25(21-13-5-1-6-14-21)29-26(27-22-15-7-2-8-16-22)28-23-17-9-3-10-18-23/h1-20H,(H2,27,28,29,30)
• InChI Key: TVSMTVWHBXAJMO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=NS(=O)(=O)C2=CC=CC=C2)N=C(NC3=CC=CC=C3)NC4=CC=CC=C4
• Isomeric SMILES: C1=CC=C(C=C1)/C(=N/S(=O)(=O)C2=CC=CC=C2)/N=C(NC3=CC=CC=C3)NC4=CC=CC=C4
• Molecular Formula: C26H22N4O2S
• Molecular Weight: 454.5 g/mol

Description

N-(dianilinomethylene)-N'-(phenylsulfonyl)benzenecarboximidamide, also known as DAPI, is a fluorescent stain used in various scientific research applications. The compound was first synthesized by Otto Dimroth in 1964. DAPI is a popular stain used in microscopy to visualize DNA and other cellular structures.

Scientific Research Applications

N-(dianilinomethylene)-N'-(phenylsulfonyl)benzenecarboximidamide is widely used in scientific research for its ability to stain DNA and other cellular structures. N-(dianilinomethylene)-N'-(phenylsulfonyl)benzenecarboximidamide is commonly used in microscopy to visualize chromosomes, nuclei, and other cellular structures. The compound is also used in flow cytometry to analyze DNA content in cells. N-(dianilinomethylene)-N'-(phenylsulfonyl)benzenecarboximidamide is also used in research related to cell cycle analysis, apoptosis, and DNA damage.

Mechanism of Action

N-(dianilinomethylene)-N'-(phenylsulfonyl)benzenecarboximidamide binds to the minor groove of DNA and fluoresces when exposed to ultraviolet light. The compound has a high affinity for AT-rich regions of DNA and is a useful tool for identifying the location of DNA in cells. N-(dianilinomethylene)-N'-(phenylsulfonyl)benzenecarboximidamide is also used to measure DNA content in cells and to assess the integrity of DNA in response to various treatments.
Biochemical and Physiological Effects:
N-(dianilinomethylene)-N'-(phenylsulfonyl)benzenecarboximidamide is a non-toxic compound that does not affect cell viability or function. The compound is not mutagenic or carcinogenic and is considered safe for use in scientific research. N-(dianilinomethylene)-N'-(phenylsulfonyl)benzenecarboximidamide is rapidly taken up by cells and can be used to stain live or fixed cells.

Advantages and Limitations for Lab Experiments

N-(dianilinomethylene)-N'-(phenylsulfonyl)benzenecarboximidamide is a versatile stain that can be used in a variety of scientific research applications. The compound is relatively inexpensive and easy to use. However, N-(dianilinomethylene)-N'-(phenylsulfonyl)benzenecarboximidamide has some limitations. The compound is not suitable for use in live-cell imaging as it requires exposure to ultraviolet light, which can be damaging to cells. N-(dianilinomethylene)-N'-(phenylsulfonyl)benzenecarboximidamide is also not useful for staining RNA or proteins.

Future Directions

There are several future directions for research related to N-(dianilinomethylene)-N'-(phenylsulfonyl)benzenecarboximidamide. One area of interest is the development of new fluorescent dyes that can be used in live-cell imaging. Another area of interest is the use of N-(dianilinomethylene)-N'-(phenylsulfonyl)benzenecarboximidamide in combination with other stains to visualize multiple cellular structures simultaneously. Additionally, there is potential for the use of N-(dianilinomethylene)-N'-(phenylsulfonyl)benzenecarboximidamide in the diagnosis and treatment of various diseases, including cancer. Continued research into the mechanism of action of N-(dianilinomethylene)-N'-(phenylsulfonyl)benzenecarboximidamide and its effects on cellular function will also be of interest.
In conclusion, N-(dianilinomethylene)-N'-(phenylsulfonyl)benzenecarboximidamide is a valuable tool in scientific research for visualizing DNA and other cellular structures. The compound is easy to use, non-toxic, and has a high affinity for AT-rich regions of DNA. While N-(dianilinomethylene)-N'-(phenylsulfonyl)benzenecarboximidamide has some limitations, there are several future directions for research related to the compound.

Synthesis Methods

The synthesis of N-(dianilinomethylene)-N'-(phenylsulfonyl)benzenecarboximidamide involves the reaction of 4,4'-diaminostilbene-2,2'-disulfonic acid with N-phenylsulfonyl chloride and N,N-dimethylformamide. The reaction produces N-(dianilinomethylene)-N'-(phenylsulfonyl)benzenecarboximidamide as a white powder, which is soluble in water and organic solvents. The yield of N-(dianilinomethylene)-N'-(phenylsulfonyl)benzenecarboximidamide synthesis is high, and the compound is relatively stable.